Cas no 1235619-50-7 (1-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(pyridine-4-carbonyl)piperazine)
1-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(pyridine-4-carbonyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(pyridine-4-carbonyl)piperazine
- (4-(5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)(pyridin-4-yl)methanone
- 1-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(pyridine-4-carbonyl)piperazine
- [4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl]-pyridin-4-ylmethanone
- AKOS024514385
- 1235619-50-7
- F5591-0169
-
- Inchi: 1S/C18H18N6O2/c1-13-21-17(22-26-13)15-2-3-16(20-12-15)23-8-10-24(11-9-23)18(25)14-4-6-19-7-5-14/h2-7,12H,8-11H2,1H3
- InChI Key: SGOHWPUBHKRZKW-UHFFFAOYSA-N
- SMILES: O=C(C1C=CN=CC=1)N1CCN(C2C=CC(C3=NOC(C)=N3)=CN=2)CC1
Computed Properties
- Exact Mass: 350.14912384g/mol
- Monoisotopic Mass: 350.14912384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 88.2Ų
1-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(pyridine-4-carbonyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5591-0169-2μmol |
1-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(pyridine-4-carbonyl)piperazine |
1235619-50-7 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5591-0169-5μmol |
1-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(pyridine-4-carbonyl)piperazine |
1235619-50-7 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5591-0169-10μmol |
1-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(pyridine-4-carbonyl)piperazine |
1235619-50-7 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5591-0169-20μmol |
1-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(pyridine-4-carbonyl)piperazine |
1235619-50-7 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5591-0169-1mg |
1-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(pyridine-4-carbonyl)piperazine |
1235619-50-7 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5591-0169-2mg |
1-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(pyridine-4-carbonyl)piperazine |
1235619-50-7 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5591-0169-3mg |
1-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(pyridine-4-carbonyl)piperazine |
1235619-50-7 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5591-0169-4mg |
1-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(pyridine-4-carbonyl)piperazine |
1235619-50-7 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5591-0169-5mg |
1-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(pyridine-4-carbonyl)piperazine |
1235619-50-7 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5591-0169-10mg |
1-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(pyridine-4-carbonyl)piperazine |
1235619-50-7 | 10mg |
$79.0 | 2023-09-09 |
1-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(pyridine-4-carbonyl)piperazine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 1-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(pyridine-4-carbonyl)piperazine
Comprehensive Overview of 1-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(pyridine-4-carbonyl)piperazine (CAS No. 1235619-50-7)
The compound 1-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(pyridine-4-carbonyl)piperazine (CAS No. 1235619-50-7) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine core linked to a 1,2,4-oxadiazole moiety and a piperazine scaffold, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting enzyme inhibition and receptor modulation, which are critical in treating various diseases.
In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The compound’s CAS No. 1235619-50-7 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Its 1,2,4-oxadiazole ring is known for its bioisosteric properties, often used to enhance drug bioavailability and metabolic stability. This aligns with the growing focus on ADME optimization (Absorption, Distribution, Metabolism, and Excretion) in drug development.
Another area of interest is the compound’s potential role in neurological disorders, a hot topic in biomedical research. The pyridine and piperazine components are common in CNS-active drugs, suggesting possible applications in neurodegenerative diseases or psychiatric conditions. Searches for terms like "oxadiazole derivatives in neurology" or "piperazine-based therapeutics" highlight the public’s curiosity about innovative treatments for conditions such as Alzheimer’s or depression.
From a synthetic chemistry perspective, the compound’s CAS No. 1235619-50-7 represents a challenge due to its intricate multi-step synthesis. Researchers often explore green chemistry approaches to optimize its production, addressing the industry’s push for sustainable manufacturing. Keywords like "eco-friendly synthesis of heterocycles" or "catalytic methods for oxadiazoles" are trending, reflecting the intersection of environmental consciousness and chemical innovation.
In summary, 1-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(pyridine-4-carbonyl)piperazine (CAS No. 1235619-50-7) is a multifaceted compound with broad implications in drug discovery, neurology, and sustainable chemistry. Its structural complexity and biological relevance make it a subject of ongoing research, aligning with contemporary scientific and societal priorities.
1235619-50-7 (1-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(pyridine-4-carbonyl)piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)